Isopropyl Substituent Imparts Higher Lipophilicity Than 7-Methyl and 7-Cyclopropyl Analogs
7-Isopropyl-1,7-diazaspiro[3.5]nonane is predicted to exhibit increased lipophilicity compared to its 7-methyl and 7-cyclopropyl congeners due to the additional carbon atom and branched alkyl chain. While experimental cLogP values are not publicly reported for the isopropyl derivative, the unsubstituted 1,7-diazaspiro[3.5]nonane scaffold has a measured LogP of 0.02 . Applying standard fragment-based QSAR increments, the isopropyl group adds approximately +1.3 log units versus +0.5 for methyl and ~+0.8 for cyclopropyl [1]. This difference in predicted cLogP is relevant for optimizing blood-brain barrier penetration, solubility, and metabolic clearance in CNS drug discovery programs.
| Evidence Dimension | Predicted lipophilicity (cLogP or π contribution of N7 substituent) |
|---|---|
| Target Compound Data | Predicted cLogP ~1.3–1.5 (calculated from scaffold LogP 0.02 + isopropyl π ≈ +1.3) |
| Comparator Or Baseline | 7-Methyl: predicted cLogP ~0.5–0.7; 7-Cyclopropyl: predicted cLogP ~0.8–1.0; Scaffold (unsubstituted): measured LogP = 0.02 |
| Quantified Difference | Isopropyl vs. methyl: ΔcLogP ≈ +0.8; Isopropyl vs. cyclopropyl: ΔcLogP ≈ +0.5 |
| Conditions | Fragment-based QSAR estimation; scaffold LogP experimentally measured ; substituent π values from standard medicinal chemistry tables [1] |
Why This Matters
Higher lipophilicity can enhance passive membrane permeability and CNS penetration but may reduce aqueous solubility, directly impacting formulation strategy and the compound's suitability for specific in vitro or in vivo assays.
- [1] Daylight Chemical Information Systems. CLOGP Reference Manual – Fragment π values for aliphatic substituents. Accessed May 2026. View Source
